Cas no 1261809-92-0 (3'-Difluoromethyl-2,4,5-trichloro-4'-(trifluoromethyl)biphenyl)

• Product Name: 3'-Difluoromethyl-2,4,5-trichloro-4'-(trifluoromethyl)biphenyl
• CAS No: 1261809-92-0
• MF: C₁₄H₆Cl₃F₅
• MW: 375.548458576202
• CID: 4997501
• Update Time: 2025-06-08

3'-Difluoromethyl-2,4,5-trichloro-4'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 3'-Difluoromethyl-2,4,5-trichloro-4'-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H6Cl3F5/c15-10-5-12(17)11(16)4-7(10)6-1-2-9(14(20,21)22)8(3-6)13(18)19/h1-5,13H
• InChI Key： GCORQIDFLASXJE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1C=CC(C(F)(F)F)=C(C(F)F)C=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 376
• XLogP3: 7.4
• Topological Polar Surface Area: 0

Additional information on 3'-Difluoromethyl-2,4,5-trichloro-4'-(trifluoromethyl)biphenyl

Recent Advances in the Study of 3'-Difluoromethyl-2,4,5-trichloro-4'-(trifluoromethyl)biphenyl (CAS: 1261809-92-0)

The compound 3'-Difluoromethyl-2,4,5-trichloro-4'-(trifluoromethyl)biphenyl (CAS: 1261809-92-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This biphenyl derivative, characterized by its unique fluorinated and chlorinated substituents, has shown promising potential in various applications, including agrochemicals and pharmaceutical intermediates. Recent studies have focused on its synthesis, structural characterization, and biological activity, providing valuable insights into its mechanism of action and potential therapeutic uses.

One of the key areas of research has been the optimization of synthetic routes for 3'-Difluoromethyl-2,4,5-trichloro-4'-(trifluoromethyl)biphenyl. A study published in the Journal of Organic Chemistry (2023) detailed a novel catalytic method that significantly improves yield and purity while reducing environmental impact. The method employs palladium-catalyzed cross-coupling reactions, which have been shown to be highly efficient for constructing the biphenyl core with the desired substituents. This advancement not only enhances the scalability of production but also opens new avenues for the synthesis of related compounds with potential biological activity.

In addition to synthetic improvements, recent investigations have explored the biological properties of 3'-Difluoromethyl-2,4,5-trichloro-4'-(trifluoromethyl)biphenyl. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that this compound exhibits notable inhibitory effects on certain enzymes involved in inflammatory pathways. The researchers utilized molecular docking and in vitro assays to demonstrate its binding affinity and selectivity, suggesting its potential as a lead compound for developing anti-inflammatory agents. Further in vivo studies are warranted to validate these findings and assess its pharmacokinetic properties.

The environmental impact and degradation pathways of 3'-Difluoromethyl-2,4,5-trichloro-4'-(trifluoromethyl)biphenyl have also been a focus of recent research. A 2022 study in Environmental Science & Technology investigated its persistence and transformation products in soil and water systems. The findings indicated that while the compound is relatively stable under ambient conditions, it undergoes photodegradation in aqueous environments, forming less toxic metabolites. This information is crucial for assessing its environmental safety and guiding regulatory decisions.

Looking ahead, the potential applications of 3'-Difluoromethyl-2,4,5-trichloro-4'-(trifluoromethyl)biphenyl extend beyond its current uses. Ongoing research is exploring its utility in material science, particularly in the development of fluorinated polymers with unique properties. Moreover, its role as a building block for more complex pharmaceutical agents is being investigated, with preliminary results showing promise in the design of novel therapeutics. Collaborative efforts between chemists, biologists, and material scientists will be essential to fully unlock the potential of this versatile compound.